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Compound of Interest

Compound Name: O-Benzyl Posaconazole-d4

Cat. No.: B026984 Get Quote

An In-Depth Technical Guide to O-Benzyl Posaconazole-d4

Introduction
O-Benzyl Posaconazole-d4 is a stable, isotopically labeled derivative of O-Benzyl

Posaconazole, which serves as a precursor in the synthesis of labeled Posaconazole.[1]

Posaconazole is a broad-spectrum triazole antifungal agent used for the prevention and

treatment of invasive fungal infections.[2][3] The incorporation of four deuterium atoms into the

molecule makes O-Benzyl Posaconazole-d4 a valuable tool in pharmaceutical research,

particularly in pharmacokinetic studies, metabolic profiling, and as an internal standard for

quantitative analysis by mass spectrometry. This guide provides a comprehensive overview of

its physical and chemical properties, relevant biological pathways, and experimental protocols

for its analysis.

Physical and Chemical Properties
The physical and chemical properties of O-Benzyl Posaconazole-d4 are summarized in the

table below. These properties are crucial for its handling, storage, and application in

experimental settings.
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Property Value

CAS Number 1246818-95-0[1][4][5]

Molecular Formula C₄₄H₄₄D₄F₂N₈O₄[1][4][5]

Molecular Weight 794.92 g/mol [1][4][5]

Monoisotopic Mass 794.40176535 Da[6]

Appearance Light Purple Foam[1]

Storage Conditions 2-8°C Refrigerator[1]

IUPAC Name

2-[(2S,3S)-2-phenylmethoxypentan-3-yl]-4-

[2,3,5,6-tetradeuterio-4-[4-[4-[[(3R,5R)-5-(2,4-

difluorophenyl)-5-(1,2,4-triazol-1-

ylmethyl)oxolan-3-yl]methoxy]phenyl]piperazin-

1-yl]phenyl]-1,2,4-triazol-3-one[6]

Synonyms

2,5-Anhydro-1,3,4-trideoxy-2-C-(2,4-

difluorophenyl)-4-[[4-[4-[4-[1-[(1S,2S)-1-ethyl-2-

(phenylmethoxy)propyl]-1,5-dihydro-5-oxo-4H-

1,2,4-triazol-4-yl]phenyl]-1-

piperazinyl]phenoxy]methyl]-1-(1H-1,2,4-triazol-

1-yl)-D-threo-pentitol-d4[1][5]

Application A precursor to labeled Posaconazole.[1][5][7]

Computed XLogP3 6.6[6]

Topological Polar Surface Area 101 Å²[6]

Heavy Atom Count 58[8]

Rotatable Bond Count 15[8]

Hydrogen Bond Acceptor Count 11[8]

Biological Context: Mechanism of Action of
Posaconazole
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O-Benzyl Posaconazole-d4 is primarily used to synthesize labeled Posaconazole for

research. The therapeutic effect of Posaconazole stems from its ability to disrupt the integrity of

the fungal cell membrane.[9][10] Like other triazole antifungals, Posaconazole targets and

inhibits a key enzyme in the ergosterol biosynthesis pathway.[2][3][11]

Posaconazole specifically inhibits the fungal enzyme lanosterol 14α-demethylase, which is a

cytochrome P450 enzyme.[9][10] This enzyme is critical for the conversion of lanosterol to

ergosterol, an essential component of the fungal cell membrane that is analogous to

cholesterol in mammalian cells.[11] The inhibition of this enzyme leads to a depletion of

ergosterol and an accumulation of toxic methylated sterol precursors within the membrane.[10]

[11] This disruption of membrane structure and function ultimately results in the inhibition of

fungal growth or cell death.[2]

Ergosterol Biosynthesis Pathway
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Caption: Mechanism of action of Posaconazole.

Experimental Protocols
The analysis of O-Benzyl Posaconazole-d4 typically involves chromatographic and

spectroscopic methods to confirm its identity, purity, and concentration. Below is a general

methodology and a specific example based on the analysis of the parent compound,

Posaconazole.

General Analytical Workflow
A typical workflow for the quality control and use of O-Benzyl Posaconazole-d4 involves its

conversion to the active labeled compound, followed by purification and analysis.

Experimental Workflow for Labeled Posaconazole

O-Benzyl
Posaconazole-d4
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Caption: Synthesis and application workflow.

High-Performance Liquid Chromatography (HPLC)
Method
The following protocol is adapted from a validated reverse-phase HPLC method for the

quantification of Posaconazole and can be used as a starting point for the analysis of O-Benzyl
Posaconazole-d4.[12] Modifications may be necessary to optimize the separation for the

benzylated, deuterated compound.

1. Objective: To determine the purity and concentration of O-Benzyl Posaconazole-d4 in a

sample.
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2. Materials and Reagents:

O-Benzyl Posaconazole-d4 reference standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade, filtered and degassed)

Formic acid (optional, for mobile phase modification)

3. Instrumentation:

HPLC system with a UV detector

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Data acquisition and processing software

4. Chromatographic Conditions (Starting Point):

Mobile Phase: A mixture of Acetonitrile and Water. The exact ratio should be optimized (e.g.,

starting with 70:30 v/v).

Flow Rate: 1.0 mL/min.[12]

Column Temperature: 25 °C.[12]

Detection Wavelength: Determined by UV scan of O-Benzyl Posaconazole-d4
(Posaconazole is typically detected around 262 nm).

Injection Volume: 20 µL.[12]

Elution Mode: Isocratic.[12]

5. Standard and Sample Preparation:
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Stock Solution: Accurately weigh about 10 mg of the O-Benzyl Posaconazole-d4 reference

standard and transfer it to a 10 mL volumetric flask. Dissolve and make up the volume with

Acetonitrile to obtain a concentration of 1 mg/mL.[12]

Working Standards: Prepare a series of dilutions from the stock solution using the mobile

phase to create a calibration curve (e.g., 2-20 µg/mL).[12]

Sample Preparation: Dissolve the sample containing O-Benzyl Posaconazole-d4 in the

mobile phase to achieve a concentration within the linear range of the calibration curve.

6. Analysis Procedure:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the prepared standard solutions in triplicate to establish the calibration curve.

Inject the sample solution in triplicate.

Record the peak areas from the chromatograms.

7. Data Analysis:

Plot a calibration curve of peak area versus concentration for the standard solutions.

Determine the linearity (correlation coefficient, R² > 0.99).

Calculate the concentration of O-Benzyl Posaconazole-d4 in the sample by interpolating its

peak area from the calibration curve.

Assess purity by calculating the percentage of the main peak area relative to the total area of

all peaks in the chromatogram.

Conclusion
O-Benzyl Posaconazole-d4 is a critical reagent for advanced pharmaceutical research

involving the antifungal agent Posaconazole. Its well-defined physical and chemical properties,

combined with its role as a precursor to a stable isotope-labeled standard, enable precise and

accurate bioanalytical studies. The methodologies outlined in this guide provide a framework
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for the quality control and application of this compound in a research setting, supporting the

development and understanding of Posaconazole's clinical efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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